Cas no 100319-40-2 (1-Ethyl-4-isobutylbenzene)

• Product Name: 1-Ethyl-4-isobutylbenzene
• CAS No: 100319-40-2
• MF: C₁₂H₁₈
• MW: 162.271323680878
• MDL: MFCD08275587
• CID: 124038
• PubChem ID: 576929
• Update Time: 2025-04-18

1-Ethyl-4-isobutylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethyl-4-(2-methylpropyl)-
• 1-Ethyl-4-(2-methylpropyl)benzene
• 1-Ethyl-4-(2-methylpropyl)benzeneneat
• 1-Aethyl-4-isobutyl-benzol
• 1-Ethyl-4-isobutylbenzene
• 4-Isobutylethylbenzene
• p-i-butyl-ethylbenzene
• p-Isobutylethylbenzene
• Benzene,1-ethyl-4-isobutyl- (6CI)
• 1-(4'-Isobutylphenyl)ethane
• CS-0161702
• Benzene, 1-ethyl-4-(2-methylpropyl)-
• DTXSID00341920
• D81530
• MFCD08275587
• BS-45944
• Benzene, 1-ethyl-4-isobutyl-
• 1-Ethyl-4-isobutylbenzene #
• FMHWAAZOTFVMKR-UHFFFAOYSA-N
• 100319-40-2
• AKOS006287445
• Y4SL7ZD6Z3
• DB-250412

• MDL： MFCD08275587
• Inchi： 1S/C12H18/c1-4-11-5-7-12(8-6-11)9-10(2)3/h5-8,10H,4,9H2,1-3H3
• InChI Key： FMHWAAZOTFVMKR-UHFFFAOYSA-N
• SMILES： C(C)(C)CC1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 162.14100
• Monoisotopic Mass: 162.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.861±0.06 g/cm3(Predicted)
• Boiling Point: 211 °C
• PSA: 0.00000
• LogP: 3.44750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes